4-chloro-N-(2-methyl-5-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H14ClN3O2S2/c1-12-4-5-13(18-22-16-3-2-10-21-19(16)26-18)11-17(12)23-27(24,25)15-8-6-14(20)7-9-15/h2-11,23H,1H3
• InChI Key: YOQVBXLJCFBKNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(S2)N=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H14ClN3O2S2
• Molecular Weight: 415.9 g/mol

Description

Thiazolopyrimidines are heterocyclic analogs of purine bases, and they exhibit a broad spectrum of pharmacological activity. The thiazolo [5,4-d]thiazole fused (bi)heterocycle is an electron deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap.

Synthesis Analysis

Thiazolopyrimidines are typically synthesized through multicomponent reactions. The synthesis involves three-component condensations of aromatic aldehydes with ethyl acetoacetate and 1,3-thiazol-2-amine.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The structure of the isolated compounds is typically determined by one- and two-dimensional NMR and IR spectroscopy.

Chemical Reactions Analysis

The position of substituents in the initial aldehyde is the crucial factor determining the reaction direction. The reactions with benzaldehyde, 2-chloro- and 4-hydroxy-3-methoxybenzaldehydes, and 2-hydroxynaphthalene-1-carbaldehyde afforded ethyl 5-aryl-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylates.

Scientific Research Applications

Antimicrobial Activity

AB00685067-01 has shown significant potential as an antimicrobial agent. . This compound can inhibit the growth of various bacterial and fungal strains, making it a candidate for developing new antibiotics and antifungal medications.

Anticancer Research

The compound’s structure suggests it could be effective in anticancer research. . AB00685067-01 could be explored for its ability to induce apoptosis or inhibit the proliferation of cancer cells, potentially leading to new cancer therapies.

Anti-inflammatory Applications

AB00685067-01 may also have anti-inflammatory properties. . This compound could be tested for its efficacy in treating inflammatory diseases such as arthritis or inflammatory bowel disease.

Neuroprotective Effects

. AB00685067-01 could be studied for its ability to protect neurons from damage, which is crucial in conditions like Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders.

Antioxidant Properties

. This application is particularly relevant in the context of aging and diseases where oxidative damage is a key factor, such as cardiovascular diseases and diabetes.

Antiviral Activity

Given the structural components of AB00685067-01, it could be explored for antiviral activity. . This compound might be effective against a range of viruses, including those causing respiratory and other systemic infections.

These applications highlight the diverse potential of AB00685067-01 in various fields of scientific research. Each application warrants further investigation to fully understand the compound’s capabilities and limitations.

Thiazoles: having diverse biological activities

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazolo[5,4-b]pyridine derivatives, have been found to inhibit phosphoinositide 3-kinase (pi3k) with potent activity . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking, which makes it a significant target in cancer research .

Mode of Action

Based on the structural similarity to thiazolo[5,4-b]pyridine derivatives, it can be inferred that ab00685067-01 might interact with its target, possibly pi3k, through key hydrogen bonds . This interaction could lead to the inhibition of the enzymatic activity of PI3K, thereby affecting the downstream signaling pathways .

Biochemical Pathways

The inhibition of PI3K can affect several downstream pathways, including the Akt/mTOR pathway, which is crucial for cell survival and growth . By inhibiting PI3K, AB00685067-01 could potentially prevent the activation of these pathways, leading to reduced cell proliferation and survival, particularly in cancer cells .

Result of Action

If it acts as a pi3k inhibitor, it could potentially lead to reduced cell proliferation and survival, particularly in cancer cells .